Cas no 2680700-79-0 (2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid)

• Product Name: 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid
• CAS No: 2680700-79-0
• MF: C₁₂H₁₉F₃N₂O₃
• MW: 296.286073923111
• CID: 5632854
• PubChem ID: 165935140
• Update Time: 2025-06-14

2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-[3-(2,2,2-trifluoroacetamido)piperidin-1-yl]propanoic acid
• 2680700-79-0
• EN300-28289454
• 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid

• Inchi： 1S/C12H19F3N2O3/c1-11(2,10(19)20)7-17-5-3-4-8(6-17)16-9(18)12(13,14)15/h8H,3-7H2,1-2H3,(H,16,18)(H,19,20)
• InChI Key： XBWVIINTHSQJAA-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCCN(CC(C(=O)O)(C)C)C1)=O)(F)F

Computed Properties

• Exact Mass: 296.13477696g/mol
• Monoisotopic Mass: 296.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid

Recent Advances in the Study of 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid (CAS: 2680700-79-0)

The compound 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid (CAS: 2680700-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine ring and a trifluoroacetamido group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the protection of the piperidine nitrogen, followed by the introduction of the trifluoroacetamido group and subsequent deprotection. This method has been instrumental in facilitating further pharmacological evaluations.

Pharmacological studies have revealed that 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Furthermore, preliminary in vivo studies in rodent models have shown reduced inflammation and pain responses, supporting its therapeutic potential.

Another significant finding comes from a recent study exploring the compound's role in neurodegenerative diseases. Researchers found that 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid can cross the blood-brain barrier and modulate neuroinflammatory responses. This property is particularly relevant for conditions such as Alzheimer's disease and multiple sclerosis, where neuroinflammation plays a critical role. The compound's ability to reduce pro-inflammatory cytokine levels in brain tissue highlights its potential as a neuroprotective agent.

Despite these promising results, challenges remain in the development of 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are underway to tackle these challenges and advance the compound toward clinical trials.

In conclusion, 2,2-dimethyl-3-3-(2,2,2-trifluoroacetamido)piperidin-1-ylpropanoic acid (CAS: 2680700-79-0) represents a promising candidate for drug development, with potential applications in inflammation and neurodegenerative diseases. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its pharmacological profile, and evaluate its safety and efficacy in clinical settings. The compound's unique structural and functional properties make it a valuable subject of study in the evolving landscape of chemical biology and pharmaceutical sciences.